Cas no 2228693-05-6 (1,1,1-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine
• CAS No: 2228693-05-6
• MF: C₁₀H₁₈F₃N
• MW: 209.251833438873
• CID: 6149467
• PubChem ID: 165850292
• Update Time: 2025-05-19

1,1,1-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine
• 2228693-05-6
• EN300-1946468

• Inchi： 1S/C10H18F3N/c1-8(2)6(9(8,3)4)5-7(14)10(11,12)13/h6-7H,5,14H2,1-4H3
• InChI Key： NFIWLMHDKIGQMJ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(C)(C)C1(C)C)N)(F)F

Computed Properties

• Exact Mass: 209.13913406g/mol
• Monoisotopic Mass: 209.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,1-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine

Professional Introduction to Compound with CAS No. 2228693-05-6 and Product Name: 1,1,1-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine

The compound with the CAS number 2228693-05-6 and the product name 1,1,1-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine represents a significant advancement in the field of specialty chemicals and pharmaceutical intermediates. This compound belongs to a class of molecules characterized by its unique structural features, which include a trifluoromethyl group and a highly stable tetramethylcyclopropyl moiety. These structural elements contribute to its distinct chemical properties and make it a valuable candidate for various applications in synthetic chemistry and drug development.

One of the most notable features of this compound is its trifluoromethyl group. The presence of this group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for pharmaceutical applications. In drug design, trifluoromethyl groups are often incorporated to improve the pharmacokinetic properties of active pharmaceutical ingredients (APIs). For instance, they can increase the binding affinity of a drug to its target receptor and extend its half-life in the body. This compound exemplifies how structural modifications can be leveraged to optimize drug-like properties.

The tetramethylcyclopropyl substituent in the molecule adds another layer of complexity and functionality. This group provides steric hindrance, which can be beneficial in preventing unwanted side reactions during synthesis. Additionally, the stability offered by the tetramethylcyclopropyl ring makes this compound a robust intermediate in multi-step synthetic routes. Such stability is particularly important in industrial settings where harsh reaction conditions are often employed.

Recent research has highlighted the potential of this compound in developing novel therapeutic agents. For example, studies have shown that derivatives of 1,1,1-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine exhibit promising biological activity against various targets. These findings underscore the importance of exploring structurally diverse molecules in drug discovery efforts. The unique combination of electronic and steric effects provided by the trifluoromethyl and tetramethylcyclopropyl groups makes this compound a versatile scaffold for medicinal chemistry.

In terms of synthetic methodologies, this compound serves as an excellent building block for constructing more complex molecules. The amine functional group allows for further derivatization through various chemical reactions such as alkylation, acylation, and condensation reactions. These transformations enable chemists to tailor the properties of the molecule to specific applications. For instance, introducing additional functional groups can enhance its solubility or improve its bioavailability.

The industrial relevance of this compound is further underscored by its potential use in agrochemicals. Trifluoromethyl-substituted compounds are known for their enhanced efficacy as pesticides and herbicides. The stability and lipophilicity provided by the trifluoromethyl group contribute to prolonged activity in biological systems. This makes 1,1,1-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine a promising candidate for developing next-generation agrochemicals that offer improved performance and environmental safety.

From an environmental perspective, the synthesis and application of this compound must be conducted with careful consideration for sustainability. Green chemistry principles should be integrated into synthetic routes to minimize waste and reduce energy consumption. For example, catalytic methods that employ transition metals can improve efficiency while reducing hazardous byproducts. Such approaches align with global efforts to promote sustainable chemical manufacturing practices.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations provide insights into its reactivity and interaction with biological targets. These tools are invaluable for guiding experimental design and optimizing synthetic strategies. By leveraging computational chemistry, researchers can accelerate the development process and reduce reliance on trial-and-error experimentation.

In conclusion,1,1,1-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine represents a significant contribution to the field of specialty chemicals and pharmaceutical intermediates. Its unique structural features make it a versatile building block with applications spanning drug development and agrochemicals. As research continues to uncover new possibilities for this compound,CAS No 2228693-05-6 will undoubtedly play a crucial role in advancing chemical innovation.